Cas no 65923-22-0 (1,5-dihydro-1-methyl-6H-Pyrrolo[4,3,2-ef][2,3]benzodiazepin-6-one)

• Product Name: 1,5-dihydro-1-methyl-6H-Pyrrolo[4,3,2-ef][2,3]benzodiazepin-6-one
• CAS No: 65923-22-0
• MF: C₁₁H₉N₃O
• MW: 199.208661794662
• MDL: MFCD21362922
• CID: 2084304
• PubChem ID: 9855750
• Update Time: 2025-06-15

1,5-dihydro-1-methyl-6H-Pyrrolo[4,3,2-ef][2,3]benzodiazepin-6-one Chemical and Physical Properties

Names and Identifiers

• 1,5-dihydro-1-methyl-6H-Pyrrolo[4,3,2-ef][2,3]benzodiazepin-6-one
• SCHEMBL12750508
• CS-0326717
• 3-METHYL-3,10,11-TRIAZATRICYCLO[6.4.1.0?,(1)(3)]TRIDECA-1,4,6,8(13),11-PENTAEN-9-ONE
• 1-methyl-1H-[1,2]diazepino[4,5,6-cd]indol-6-ol
• 6-Methyl-2,6-dihydro-1H-[1,2]diazepino[4,5,6-cd]indol-1-one
• AKOS037492823
• VS-11876
• 65923-22-0
• 1-methyl-1,5-dihydro-6H-[1,2]diazepino[4,5,6-cd]indol-6-one
• AKOS024015985
• MFCD21362922
• 3-methyl-3,10,11-triazatricyclo[6.4.1.04,13]trideca-1,4,6,8(13),11-pentaen-9-one
• BBL033202
• STL521658
• 1-methyl-1H-[1,2]diazepino[4,5,6-cd]indol-6(5H)-one
• STL373107
• 3-methyl-3,10,11-triazatricyclo[6.4.1.0?,??]trideca-1,4(13),5,7,11-pentaen-9-one

• MDL： MFCD21362922
• Inchi： 1S/C11H9N3O/c1-14-6-7-5-12-13-11(15)8-3-2-4-9(14)10(7)8/h2-6H,1H3,(H,13,15)
• InChI Key： XPSISELDLNMBED-UHFFFAOYSA-N
• SMILES： O=C1C2=CC=CC3=C2C(C=NN1)=CN3C

Computed Properties

• Exact Mass: 199.074561919Da
• Monoisotopic Mass: 199.074561919Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 1,5-dihydro-1-methyl-6H-Pyrrolo[4,3,2-ef][2,3]benzodiazepin-6-one

Recent Advances in the Study of 1,5-dihydro-1-methyl-6H-Pyrrolo[4,3,2-ef][2,3]benzodiazepin-6-one (CAS: 65923-22-0)

1,5-dihydro-1-methyl-6H-Pyrrolo[4,3,2-ef][2,3]benzodiazepin-6-one (CAS: 65923-22-0) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and mechanisms of action, particularly in the context of neurological disorders and cancer therapy.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's role as a modulator of GABA_A receptors, which are critical targets for anxiolytic and sedative drugs. The research demonstrated that 1,5-dihydro-1-methyl-6H-Pyrrolo[4,3,2-ef][2,3]benzodiazepin-6-one exhibits high affinity for specific receptor subtypes, suggesting its potential as a lead compound for developing novel neuroactive agents. The study also highlighted the compound's favorable pharmacokinetic profile, including its blood-brain barrier permeability and metabolic stability.

In the realm of oncology, a recent preprint article (2024) from BioRxiv investigated the compound's antitumor activity. Using in vitro and in vivo models, researchers found that 1,5-dihydro-1-methyl-6H-Pyrrolo[4,3,2-ef][2,3]benzodiazepin-6-one induces apoptosis in several cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism appears to involve the inhibition of key signaling pathways, such as the PI3K/AKT/mTOR cascade, which is often dysregulated in cancer. These findings position the compound as a promising candidate for further preclinical development.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 1,5-dihydro-1-methyl-6H-Pyrrolo[4,3,2-ef][2,3]benzodiazepin-6-one. A 2023 paper in Organic Letters described a novel catalytic asymmetric synthesis route that significantly improves yield and enantiomeric purity. This methodological breakthrough is expected to facilitate large-scale production and enable more extensive structure-activity relationship studies.

Despite these promising developments, challenges remain. The compound's potential off-target effects and long-term toxicity profiles require further investigation. Additionally, its solubility and formulation stability need optimization for clinical applications. Ongoing research aims to address these issues through structural modifications and advanced drug delivery systems.

In conclusion, 1,5-dihydro-1-methyl-6H-Pyrrolo[4,3,2-ef][2,3]benzodiazepin-6-one (CAS: 65923-22-0) represents a versatile scaffold with multiple therapeutic potentials. The recent studies underscore its importance in both neuroscience and oncology research, while also highlighting the need for continued investigation to fully realize its clinical potential. Future directions may include combination therapy studies and the development of derivatives with enhanced selectivity and potency.